rac-(1R,3S)-3-(dimethylamino)cyclopentane-1-carboxylic acid hydrochloride, cis
Overview
Description
Rac-(1R,3S)-3-(dimethylamino)cyclopentane-1-carboxylic acid hydrochloride, cis (Rac-DMCPAH) is an organic compound that has been used in various scientific research applications. It is a cyclic amine derivative of the cyclopentane group and is a potent inhibitor of the enzyme phospholipase A2 (PLA2). Rac-DMCPAH has been studied for its potential application in a variety of areas, including biochemistry, pharmacology, and medical research.
Scientific Research Applications
Rac-(1R,3S)-3-(dimethylamino)cyclopentane-1-carboxylic acid hydrochloride, cis has been used in a number of scientific research applications. It has been used to study the mechanism of action of PLA2, a key enzyme involved in the breakdown of phospholipids in the cell membrane. rac-(1R,3S)-3-(dimethylamino)cyclopentane-1-carboxylic acid hydrochloride, cis has also been used to study the biochemical and physiological effects of PLA2 inhibition. In addition, rac-(1R,3S)-3-(dimethylamino)cyclopentane-1-carboxylic acid hydrochloride, cis has been used to study the effects of various drugs on PLA2 activity.
Mechanism of Action
Rac-(1R,3S)-3-(dimethylamino)cyclopentane-1-carboxylic acid hydrochloride, cis is a potent inhibitor of PLA2. It binds to the active site of the enzyme, blocking the access of its substrate, phospholipids, to the catalytic site. This inhibition of PLA2 activity leads to a decrease in the breakdown of phospholipids, which in turn leads to an increase in the cellular levels of phospholipids.
Biochemical and Physiological Effects
rac-(1R,3S)-3-(dimethylamino)cyclopentane-1-carboxylic acid hydrochloride, cis has been studied for its potential application in a variety of areas, including biochemistry, pharmacology, and medical research. The inhibition of PLA2 activity by rac-(1R,3S)-3-(dimethylamino)cyclopentane-1-carboxylic acid hydrochloride, cis has been shown to have a number of biochemical and physiological effects. These effects include an increase in the cellular levels of phospholipids, an increase in the production of prostaglandins, and an increase in the production of leukotrienes. In addition, rac-(1R,3S)-3-(dimethylamino)cyclopentane-1-carboxylic acid hydrochloride, cis has been shown to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators.
Advantages and Limitations for Lab Experiments
Rac-(1R,3S)-3-(dimethylamino)cyclopentane-1-carboxylic acid hydrochloride, cis has a number of advantages for use in laboratory experiments. It is a relatively stable compound, with a shelf life of up to two years. It is also relatively inexpensive and can be easily synthesized in a single step using a microwave-assisted synthesis. However, rac-(1R,3S)-3-(dimethylamino)cyclopentane-1-carboxylic acid hydrochloride, cis is not suitable for use in clinical trials due to its potential toxicity.
Future Directions
There are a number of potential future directions for the use of rac-(1R,3S)-3-(dimethylamino)cyclopentane-1-carboxylic acid hydrochloride, cis. It could be used to study the biochemical and physiological effects of PLA2 inhibition in different diseases and conditions. It could also be used to study the effects of various drugs on PLA2 activity. In addition, rac-(1R,3S)-3-(dimethylamino)cyclopentane-1-carboxylic acid hydrochloride, cis could be used to study the role of PLA2 in the development of cancer and other diseases. Finally, rac-(1R,3S)-3-(dimethylamino)cyclopentane-1-carboxylic acid hydrochloride, cis could be used to develop novel therapeutic agents that target PLA2.
Synthesis Methods
Rac-(1R,3S)-3-(dimethylamino)cyclopentane-1-carboxylic acid hydrochloride, cis is synthesized using a two-step process. The first step involves the reaction of cyclopentanecarboxylic acid with dimethylamine in the presence of a catalytic amount of p-toluenesulfonic acid. The resulting product is then treated with hydrochloric acid and heated to produce rac-(1R,3S)-3-(dimethylamino)cyclopentane-1-carboxylic acid hydrochloride, cis. The synthesis of rac-(1R,3S)-3-(dimethylamino)cyclopentane-1-carboxylic acid hydrochloride, cis can be accomplished in a single step using a microwave-assisted synthesis.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(1R,3S)-3-(dimethylamino)cyclopentane-1-carboxylic acid hydrochloride, cis involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "Cyclopentadiene", "Dimethylamine", "Ethyl acrylate", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Methanol", "Diethyl ether", "Chloroform", "Acetic acid", "Sodium bicarbonate", "Sodium chloride" ], "Reaction": [ "Step 1: Cyclopentadiene is reacted with ethyl acrylate in the presence of sodium borohydride to form racemic 3-(ethoxycarbonyl)cyclopent-1-ene.", "Step 2: The resulting product is then reacted with dimethylamine in the presence of hydrochloric acid to form racemic 3-(dimethylamino)cyclopent-1-ene.", "Step 3: The product from step 2 is then hydrolyzed with sodium hydroxide to form racemic 3-(dimethylamino)cyclopent-1-ol.", "Step 4: The resulting product is then reacted with hydrochloric acid to form racemic 3-(dimethylamino)cyclopent-1-ol hydrochloride.", "Step 5: The product from step 4 is then reacted with acetic acid and sodium bicarbonate to form racemic (1R,3S)-3-(dimethylamino)cyclopentane-1-carboxylic acid.", "Step 6: The final product is obtained by reacting the product from step 5 with hydrochloric acid and sodium chloride to form rac-(1R,3S)-3-(dimethylamino)cyclopentane-1-carboxylic acid hydrochloride, cis." ] } | |
CAS RN |
2408938-49-6 |
Molecular Formula |
C8H16ClNO2 |
Molecular Weight |
193.7 |
Purity |
95 |
Origin of Product |
United States |
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